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Abstract

p-Anilinophenol, also known as 4-hydroxydiphenylamine, is a versatile aromatic compound
with significant applications in organic synthesis and medicinal chemistry. Its unique structure,
featuring both a secondary amine and a hydroxyl group on a diphenylamine scaffold, imparts a
rich and diverse reactivity profile. This technical guide provides a comprehensive overview of
the chemical structure, properties, and reactivity of p-anilinophenol. It includes detailed
experimental protocols for its synthesis and key reactions, quantitative data on its biological
activities, and an exploration of its role in drug development.

Chemical Structure and Properties

p-Anilinophenol is an organic compound with the chemical formula C12H11:NO.[1][2] Its structure
consists of a phenol ring substituted with an amino group at the para position, which is in turn
bonded to a phenyl group. This arrangement makes it a derivative of both aniline and phenol.

Systematic IUPAC Name: 4-(phenylamino)phenol[2]

Common Synonyms: p-Anilinophenol, 4-Hydroxydiphenylamine, 4-Anilinophenol, p-
(Phenylamino)phenol[2]

Molecular Structure:
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Physicochemical Properties:

The physical and chemical properties of p-anilinophenol are summarized in the table below.
These properties are crucial for its handling, storage, and application in various chemical

processes.

Property Value Reference(s)
Molecular Formula C12H11NO [1112]
Molecular Weight 185.22 g/mol [1][2]
Appearance Solid [2]

Melting Point 73 °C [2]

logP 2.82 [2]

Hydrogen Bond Donors 2 [3]

Hydrogen Bond Acceptors 2 [3]

Rotatable Bonds 2 [3]

Synthesis of p-Anilinophenol

Several synthetic routes are available for the preparation of p-anilinophenol, with the most
common methods being the Ulimann condensation and the Buchwald-Hartwig amination.

Ulimann Condensation
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The Ullmann condensation is a classical method for the formation of carbon-nitrogen bonds,
involving the copper-catalyzed reaction of an aryl halide with an amine.[4][5]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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